Cas no 133041-50-6 (2,2'-({4-[(4-{[(1Z)-1-cyclohexa-2,4-dien-1-ylideneethyl]amino}phenyl)sulfanyl]phenyl}imino)diethanol dihydrochloride)

• Product Name: 2,2'-({4-[(4-{[(1Z)-1-cyclohexa-2,4-dien-1-ylideneethyl]amino}phenyl)sulfanyl]phenyl}imino)diethanol dihydrochloride
• CAS No: 133041-50-6
• MF: C₂₄H₃₀Cl₂N₂O₂S
• MW: 481.478203296661
• CID: 1231908
• PubChem ID: 3036552
• Update Time: 2025-04-20

2,2'-({4-[(4-{[(1Z)-1-cyclohexa-2,4-dien-1-ylideneethyl]amino}phenyl)sulfanyl]phenyl}imino)diethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-({4-[(4-{[(1Z)-1-cyclohexa-2,4-dien-1-ylideneethyl]amino}phenyl)sulfanyl]phenyl}imino)diethanol dihydrochloride
• 2-[4-[4-[[(1Z)-1-cyclohexa-2,4-dien-1-ylideneethyl]amino]phenyl]sulfanyl-N-(2-hydroxyethyl)anilino]ethanol,dihydrochloride
• 2,2'-((4-((4-(4-Quinolinylamino)phenyl)thio)phenyl)imino)bis-ethanol dihydrochloride
• 133041-50-6

• Inchi： 1S/C24H28N2O2S.2ClH/c1-19(20-5-3-2-4-6-20)25-21-7-11-23(12-8-21)29-24-13-9-22(10-14-24)26(15-17-27)16-18-28;;/h2-5,7-14,25,27-28H,6,15-18H2,1H3;2*1H/b20-19+;;
• InChI Key： MXABUKXVQUNUQJ-LLIZZRELSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)N/C(/C)=C1\C=CC=CC\1)C1C=CC(=CC=1)N(CCO)CCO

Computed Properties

• Exact Mass: 480.1408
• Monoisotopic Mass: 480.1405048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 55.73